Cas no 62806-74-0 (Carbamothioic acid, dimethyl-, S-[3-(phenylthio)propyl] ester)

• Product Name: Carbamothioic acid, dimethyl-, S-[3-(phenylthio)propyl] ester
• CAS No: 62806-74-0
• MF: C₁₂H₁₇NOS₂
• MW: 255.399480581284
• CID: 1646374
• PubChem ID: 12874553
• Update Time: 2025-04-21

Carbamothioic acid, dimethyl-, S-[3-(phenylthio)propyl] ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, dimethyl-, S-[3-(phenylthio)propyl] ester
• S-(3-phenylsulfanylpropyl) N,N-dimethylcarbamothioate
• 62806-74-0
• DTXSID10512104
• SCHEMBL11590081
• S-[3-(Phenylsulfanyl)propyl] dimethylcarbamothioate

• Inchi： 1S/C12H17NOS2/c1-13(2)12(14)16-10-6-9-15-11-7-4-3-5-8-11/h3-5,7-8H,6,9-10H2,1-2H3
• InChI Key： AEAOZSJMLBSXCB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCCSC(N(C)C)=O

Computed Properties

• Exact Mass: 255.07531
• Monoisotopic Mass: 255.07515651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• PSA: 20.31